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Compound of Interest

Compound Name: PS10

Cat. No.: B2638132

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential, immediate safety and logistical

information for handling the pyruvate dehydrogenase kinase (PDK) inhibitor, PS10 (CAS No.

1564265-82-2). Adherence to these procedural steps will minimize risk and ensure proper

disposal, fostering a secure and efficient research setting.

While the Safety Data Sheet (SDS) for PS10 indicates that the substance is not classified as

hazardous according to the Globally Harmonized System (GHS), it is prudent to treat it as

potentially hazardous until more comprehensive toxicological data is available.[1] Standard

laboratory procedures for handling potent bioactive small molecules should be strictly followed.

Personal Protective Equipment (PPE)
Appropriate personal protective equipment is the first line of defense against potential

exposure. The following table summarizes the recommended PPE for handling PS10 in a

laboratory setting.
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PPE Category Item
Specifications and Best
Practices

Eye and Face Protection
Safety Goggles with Side

Shields

Must be worn at all times to

protect against splashes. A

face shield should be used in

conjunction with goggles when

there is a significant risk of

splashing.

Hand Protection Chemical-Resistant Gloves

While the SDS for PS10 does

not provide a specific glove

recommendation due to a lack

of testing, disposable nitrile

gloves are considered the

minimum requirement for

handling research chemicals.

[1] For increased protection,

consider double-gloving.

Gloves should be inspected

before use and changed

immediately if contaminated.

Body Protection Laboratory Coat

A standard laboratory coat

should be worn to protect skin

and clothing from accidental

spills.

Respiratory Protection Not Generally Required According to the SDS,

respiratory protection is not

required for handling PS10.[1]

However, all handling of the

solid compound, especially

weighing, should be conducted

in a certified chemical fume

hood to minimize the risk of

inhalation. If work must be

performed outside a fume

hood and there is a potential
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for aerosol generation, a risk

assessment should be

conducted to determine if a

respirator is necessary.

Operational Plan: From Receipt to Disposal
A structured workflow is critical for the safe handling of any research chemical. The following

step-by-step guidance outlines the key procedures for working with PS10.

Pre-Experiment Preparation
Risk Assessment: Before beginning any new procedure, conduct a thorough risk

assessment.

Fume Hood: All manipulations of solid PS10 and preparation of stock solutions should be

performed in a certified chemical fume hood.

Gather Materials: Ensure all necessary equipment, including PPE and spill cleanup

materials, are readily accessible.

Handling and Solution Preparation
Weighing: Carefully weigh the solid PS10 within the fume hood.

Solution Preparation: PS10 is supplied as a solid. Stock solutions can be prepared by

dissolving the compound in a solvent of choice, such as DMSO.[2] The container should be

purged with an inert gas.

Labeling: Clearly label all containers with the chemical name, concentration, solvent, date of

preparation, and your initials.

Experimentation
Controlled Environment: Conduct all experiments involving PS10 in a well-ventilated area,

preferably within a chemical fume hood.

Avoid Contamination: Use dedicated labware when possible.
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Post-Experiment Cleanup
Decontamination: Thoroughly clean the work area and any equipment used with an

appropriate solvent and then soap and water.

Hand Washing: Wash hands thoroughly with soap and water after handling the compound

and before leaving the laboratory.

Emergency Procedures: Spill and Exposure
Management
Accidents can happen, and a clear, rehearsed emergency plan is crucial.

Spill Response
For a minor spill of PS10 solid or solution:

Alert Colleagues: Immediately notify others in the vicinity.

Don PPE: Ensure you are wearing the appropriate personal protective equipment.

Contain the Spill: For solid spills, carefully sweep the material to avoid creating dust. For

liquid spills, cover with an inert absorbent material (e.g., vermiculite, sand, or commercial

sorbent pads).

Collect Waste: Place the absorbed material or swept solid into a sealed, labeled container for

hazardous waste disposal.

Clean the Area: Decontaminate the spill area with a suitable solvent, followed by soap and

water.

For a major spill, evacuate the area and contact your institution's Environmental Health and

Safety (EHS) office immediately.

Exposure Protocol
Skin Contact: Immediately wash the affected area with copious amounts of soap and water.

Remove any contaminated clothing.
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Eye Contact: Flush eyes with a gentle stream of water for at least 15 minutes at an eyewash

station.

Inhalation: Move to fresh air immediately.

Ingestion: Do NOT induce vomiting. Rinse mouth with water.

In all cases of exposure, seek immediate medical attention and provide the Safety Data Sheet

to the medical personnel.

Disposal Plan
Proper disposal of chemical waste is a critical component of laboratory safety and

environmental responsibility.

Solid Waste: All solid PS10 waste, including empty vials and contaminated consumables

(e.g., pipette tips, weigh boats), must be collected in a designated, sealed, and clearly

labeled hazardous waste container.

Liquid Waste: All liquid waste containing PS10, including unused stock solutions and

experimental media, must be collected in a compatible, sealed, and labeled hazardous

waste container. Do not pour PS10 solutions down the drain.

Empty Containers: "Empty" containers that held solid PS10 should be treated as hazardous

waste.

Disposal Route: All hazardous waste must be disposed of through your institution's EHS

program. Follow all local, state, and federal regulations for hazardous waste disposal.

Safe Handling Workflow
The following diagram illustrates the logical workflow for the safe handling of PS10, from initial

preparation to final disposal.
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Figure 1. A step-by-step workflow for the safe handling of PS10 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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